Cas no 13063-09-7 (2,4,6-Trimethoxycinnamic Acid)

• Product Name: 2,4,6-Trimethoxycinnamic Acid
• CAS No: 13063-09-7
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 119252
• PubChem ID: 12264454
• Update Time: 2025-11-02

2,4,6-Trimethoxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-Trimethoxyphenyl)acrylic acid
• (E)-3-(2,4,6-trimethoxyphenyl)acrylic acid
• 2 4 6-TRIMETHOXYCINNAMIC ACID
• 2-Propenoic acid,3-(2,4,6-trimethoxyphenyl)-
• 2,4,6-trimethoxy-cinnamic acid
• 2,4,6-Trimethoxy-zimtsaeure
• RARECHEM BK HW 0200
• EN300-1829382
• 13063-09-7
• 2-Propenoic acid, 3-(2,4,6-trimethoxyphenyl)-
• AKOS005922893
• MFCD00016838
• (E)-3-(2,4,6-trimethoxyphenyl)prop-2-enoic acid
• 3-(2,4,6-Trimethoxyphenyl)acrylicacid
• 2-Propenoic acid, 3-(2,4,6-trimethoxyphenyl)-, (E)-
• 88053-10-5
• 2,4,6-trimethoxycinnamic acid
• 3-(2,4,6-trimethoxyphenyl)prop-2-enoic acid
• SCHEMBL290189
• SCHEMBL715946
• 3-(2,4 6-TRIMETHOXYPHENYL)ACRYLIC ACID
• 2,4,6-Trimethoxycinnamic Acid

• Inchi： 1S/C12H14O5/c1-15-8-6-10(16-2)9(4-5-12(13)14)11(7-8)17-3/h4-7H,1-3H3,(H,13,14)/b5-4+
• InChI Key： NCPKRIPFNFIXOK-SNAWJCMRSA-N
• SMILES： O(C)C1C=C(C=C(C=1/C=C/C(=O)O)OC)OC

Computed Properties

• Exact Mass: 238.08400
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99000
• LogP: 1.81020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2,4,6-Trimethoxycinnamic Acid

2,4,6-Trimethoxycinnamic Acid (CAS No. 13063-09-7): Properties, Applications, and Market Insights

2,4,6-Trimethoxycinnamic Acid (CAS No. 13063-09-7) is a specialized organic compound belonging to the class of cinnamic acid derivatives. This compound has gained significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceuticals, cosmetics, and organic synthesis. With the increasing demand for natural and synthetic bioactive compounds, trimethoxycinnamic acid derivatives like this one are being extensively studied for their potential benefits.

The molecular formula of 2,4,6-Trimethoxycinnamic Acid is C₁₂H₁₄O₅, featuring three methoxy groups at the 2, 4, and 6 positions of the phenyl ring. This specific substitution pattern contributes to its distinctive physicochemical properties, including enhanced stability and modified solubility compared to other cinnamic acid variants. Researchers have noted that these structural modifications can significantly influence the compound's biological activity and interaction with various molecular targets.

In the pharmaceutical industry, 2,4,6-Trimethoxycinnamic Acid serves as a valuable chemical intermediate for the synthesis of more complex molecules. Recent studies have explored its potential as a precursor for developing novel anti-inflammatory agents and antioxidant compounds, aligning with current trends in drug discovery focusing on natural product derivatives. The compound's ability to modulate certain enzymatic pathways has made it particularly interesting for researchers working on metabolic disorder treatments.

The cosmetic industry has shown growing interest in trimethoxycinnamic acid derivatives due to their potential skin-beneficial properties. As consumers increasingly seek out innovative and effective skincare ingredients, this compound has been investigated for its possible UV-protective effects and anti-aging benefits. Some preliminary studies suggest that derivatives of 2,4,6-Trimethoxycinnamic Acid may help protect skin cells from environmental stressors, making it a candidate for inclusion in advanced cosmetic formulations.

From a synthetic chemistry perspective, CAS 13063-09-7 presents interesting challenges and opportunities. The presence of multiple methoxy groups creates both steric and electronic effects that influence the compound's reactivity. Chemists have developed various synthetic routes to produce 2,4,6-Trimethoxycinnamic Acid, with recent advancements focusing on more efficient and environmentally friendly processes. These developments align with the broader industry trend toward green chemistry and sustainable production methods.

The global market for specialty chemicals like 2,4,6-Trimethoxycinnamic Acid has been expanding steadily. Market analysts attribute this growth to increasing research activities in pharmaceutical development and the rising demand for high-performance cosmetic ingredients. As of recent reports, the compound maintains a stable position in the fine chemicals market, with particular strength in regions with robust pharmaceutical and cosmetic manufacturing sectors.

Quality control remains paramount for 2,4,6-Trimethoxycinnamic Acid suppliers and users. Standard analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's purity and identity. These quality assurance measures ensure that researchers and industrial users receive material that meets their specific requirements for various applications.

Storage and handling of CAS 13063-09-7 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light to maintain stability over extended periods. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this or any other chemical substance.

Recent scientific literature has highlighted several promising research directions involving 2,4,6-Trimethoxycinnamic Acid. These include investigations into its potential as a photosensitizer in certain therapeutic applications and its role in the development of novel functional materials. The compound's unique electronic properties make it an interesting candidate for materials science applications, particularly in areas requiring specific light-absorbing characteristics.

For researchers considering working with trimethoxycinnamic acid derivatives, it's worth noting that the compound's solubility characteristics may require optimization depending on the intended application. Various solvent systems have been explored, with particular attention to achieving the right balance between solubility and stability for different experimental conditions.

The future outlook for 2,4,6-Trimethoxycinnamic Acid appears positive, with potential applications continuing to emerge across multiple scientific disciplines. As analytical techniques become more sophisticated and our understanding of structure-activity relationships deepens, this compound may find even broader utility in both research and industrial settings.